Cas no 1889596-25-1 ({1-(1,3-dioxaindan-5-yl)methylcyclopropyl}methanol)

• Product Name: {1-(1,3-dioxaindan-5-yl)methylcyclopropyl}methanol
• CAS No: 1889596-25-1
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 5872393
• PubChem ID: 116928842
• Update Time: 2025-08-02

{1-(1,3-dioxaindan-5-yl)methylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-(1,3-dioxaindan-5-yl)methylcyclopropyl}methanol
• {1-[(1,3-dioxaindan-5-yl)methyl]cyclopropyl}methanol
• 1889596-25-1
• EN300-1987509

• Inchi： 1S/C12H14O3/c13-7-12(3-4-12)6-9-1-2-10-11(5-9)15-8-14-10/h1-2,5,13H,3-4,6-8H2
• InChI Key： NYZJIGLGLOKORL-UHFFFAOYSA-N
• SMILES： OCC1(CC2=CC=C3C(=C2)OCO3)CC1

Computed Properties

• Exact Mass: 206.094294304g/mol
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.7Ų

Additional information on {1-(1,3-dioxaindan-5-yl)methylcyclopropyl}methanol

Comprehensive Overview of {1-(1,3-dioxaindan-5-yl)methylcyclopropyl}methanol (CAS No. 1889596-25-1)

In the realm of organic chemistry and pharmaceutical research, {1-(1,3-dioxaindan-5-yl)methylcyclopropyl}methanol (CAS No. 1889596-25-1) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its cyclopropyl methanol core and 1,3-dioxaindane moiety, presents a fascinating case study for researchers exploring novel synthetic pathways and bioactive molecules. Its molecular architecture, combining rigidity from the cyclopropyl group with the versatility of the methanol functional group, makes it a valuable intermediate in drug discovery and material science.

The growing interest in CAS No. 1889596-25-1 aligns with broader trends in the chemical industry, where researchers are increasingly focusing on sustainable synthesis and green chemistry. Questions such as "How to optimize the yield of {1-(1,3-dioxaindan-5-yl)methylcyclopropyl}methanol?" or "What are the latest applications of cyclopropyl-containing compounds in medicine?" frequently appear in academic and industrial discussions. These queries reflect the compound's relevance in addressing modern challenges, including the development of eco-friendly catalysts and biodegradable materials.

From a synthetic perspective, {1-(1,3-dioxaindan-5-yl)methylcyclopropyl}methanol offers intriguing possibilities. The 1,3-dioxaindane ring system, known for its stability and electron-rich nature, can participate in various cross-coupling reactions, while the methanol group serves as a handle for further functionalization. Recent studies highlight its role in constructing heterocyclic frameworks, which are pivotal in designing antiviral agents and anti-inflammatory drugs. Such applications resonate with current global health priorities, including the search for broad-spectrum therapeutics.

Another area of interest is the compound's potential in material science. The cyclopropyl ring, with its high strain energy, can impart unique mechanical and electronic properties to polymers and coatings. Researchers investigating "How does CAS No. 1889596-25-1 enhance polymer durability?" or "What are the thermal stability profiles of dioxaindane derivatives?" are actively contributing to advancements in high-performance materials. This aligns with the surge in demand for lightweight composites in aerospace and automotive industries.

Safety and handling of {1-(1,3-dioxaindan-5-yl)methylcyclopropyl}methanol are also critical topics. While the compound is not classified as hazardous, proper storage conditions—such as protection from moisture and light—are essential to maintain its stability. FAQs like "What solvents are compatible with CAS No. 1889596-25-1?" or "How to characterize cyclopropyl methanol derivatives using NMR?" underscore the practical considerations for laboratory use. These discussions are vital for ensuring reproducibility in research.

In conclusion, {1-(1,3-dioxaindan-5-yl)methylcyclopropyl}methanol (CAS No. 1889596-25-1) represents a versatile and promising compound with applications spanning pharmaceuticals, materials science, and synthetic chemistry. Its structural features, combined with the evolving needs of modern science, position it as a subject of ongoing exploration. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in chemistry and beyond.